Cas no 29052-04-8 (3-Fluorophenyl butyrate)

• Product Name: 3-Fluorophenyl butyrate
• CAS No: 29052-04-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 2662693
• Update Time: 2023-08-06

3-Fluorophenyl butyrate Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl) butanoate
• 3-Fluorophenyl butyrate
• Butyric acid, m-fluorophenyl ester
• 3-Fluorophenyl butyrate #
• SHCNTDLJWWRFEU-UHFFFAOYSA-N
• Butyric acid 3-fluorophenyl ester

• Inchi： 1S/C10H11FO2/c1-2-4-10(12)13-9-6-3-5-8(11)7-9/h3,5-7H,2,4H2,1H3
• InChI Key： SHCNTDLJWWRFEU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC(CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3